Cas no 2137503-91-2 (2-Piperazinone, 5-(hexahydro-3-pyridazinyl)-)

• Product Name: 2-Piperazinone, 5-(hexahydro-3-pyridazinyl)-
• CAS No: 2137503-91-2
• MF: C₈H₁₆N₄O
• MW: 184.238841056824
• CID: 5276508
• Update Time: 2025-06-03

2-Piperazinone, 5-(hexahydro-3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone, 5-(hexahydro-3-pyridazinyl)-

• Inchi： 1S/C8H16N4O/c13-8-5-9-7(4-10-8)6-2-1-3-11-12-6/h6-7,9,11-12H,1-5H2,(H,10,13)
• InChI Key： ZTLLINIALZJZRB-UHFFFAOYSA-N
• SMILES： N1CC(C2NNCCC2)NCC1=O

Additional information on 2-Piperazinone, 5-(hexahydro-3-pyridazinyl)-

2-Piperazinone, 5-(Hexahydro-3-Pyridazinyl): A Comprehensive Overview

The compound 2-Piperazinone, 5-(hexahydro-3-pyridazinyl), with CAS No. 2137503-91-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and materials science. In this article, we will delve into the properties, synthesis, and applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

Chemical Structure and Properties

The molecular structure of 2-Piperazinone, 5-(hexahydro-3-pyridazinyl) consists of a piperazinone ring fused with a hexahydro-pyridazine moiety. The piperazinone ring is a six-membered ring containing two nitrogen atoms, one of which is part of a lactam group. The hexahydro-pyridazine moiety adds further complexity to the molecule by introducing a saturated pyridazine ring system. This combination of rings imparts unique electronic and steric properties to the compound.

Recent studies have highlighted the importance of such fused ring systems in modulating the physical and chemical properties of molecules. For instance, the presence of the lactam group in the piperazinone ring contributes to hydrogen bonding capabilities, which can influence solubility and bioavailability. Similarly, the saturated pyridazine ring enhances the molecule's stability under various conditions.

Synthesis and Characterization

The synthesis of 2-Piperazinone, 5-(hexahydro-3-pyridazinyl) involves a multi-step process that typically begins with the preparation of precursor molecules. One common approach involves the cyclization of amino carbonyl compounds to form the piperazinone ring. Subsequent steps focus on constructing the hexahydro-pyridazine moiety through methods such as hydrogenation or catalytic coupling reactions.

Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better stereocontrol in the synthesis of this compound. For example, a study published in Nature Chemistry demonstrated the use of palladium-catalyzed coupling reactions to assemble the fused ring system with unprecedented efficiency.

Applications in Drug Discovery

2-Piperazinone, 5-(hexahydro-3-pyridazinyl) has shown promise as a lead compound in drug discovery efforts targeting various therapeutic areas. Its unique structure allows for interactions with multiple biological targets, making it an attractive candidate for designing multi-functional drugs.

A recent study conducted by researchers at Stanford University explored its potential as an inhibitor of kinase enzymes involved in cancer progression. The results indicated that this compound exhibits potent inhibitory activity against several key kinases, suggesting its potential as an anti-cancer agent.

Environmental and Safety Considerations

Evaluating the environmental impact and safety profile of chemical compounds is crucial for their responsible use. Initial studies on 2-Piperazinone, 5-(hexahydro-3-pyridazinyl) suggest that it has low toxicity levels under standard testing conditions. However, further research is needed to fully understand its long-term effects on ecosystems.

In terms of handling and storage, this compound should be treated with care due to its sensitivity to moisture and light. Proper storage conditions include keeping it in an air-tight container in a cool, dark place.

Conclusion

CAS No. 2137503-91-2, or 2-Piperazinone, 5-(hexahydro-3-pyridazinyl), represents an intriguing molecule with diverse applications across various scientific disciplines. Its unique structural features make it an invaluable tool for researchers exploring new frontiers in organic chemistry and pharmacology.

The integration of cutting-edge synthetic methodologies and advanced characterization techniques has significantly enhanced our understanding of this compound's properties and potential uses. As research continues to uncover new insights into its functionality, it is likely that this molecule will play an increasingly important role in both academic research and industrial applications.